![molecular formula C24H16N2 B079689 1,4-Bis(4-Cyanostyryl)Benzene CAS No. 13001-40-6](/img/structure/B79689.png)
1,4-Bis(4-Cyanostyryl)Benzene
Overview
Description
1,4-Bis(4-Cyanostyryl)Benzene (BCB) is a crystalline, water-soluble, organic compound with a strong blue fluorescence. It is a member of the class of compounds known as stilbenes, which are aromatic hydrocarbons that contain a benzene ring and two phenyl groups. BCB has been used extensively in scientific research, particularly in the fields of biochemistry and physiology. It has been used to study the effects of various compounds on biological systems, to study the mechanisms of action of enzymes, and to study the effects of light on living cells.
Scientific Research Applications
Enhancement in Fluorescence Quantum Yield and Two-Photon Absorption : It's used in the synthesis of quadrupolar isomeric molecules, which exhibit enhanced fluorescence quantum yield and two-photon absorption in nanoaggregate form. This application is significant in solvatochromic fluorescence and has potential in optical properties tuning (Noh et al., 2010).
Optoelectronic Device Applications : 1,4-Bis(4-Cyanostyryl)Benzene derivatives, like 1,4-bis(4-methylstyryl)benzene, have been prepared as nanocrystals using a wet process, showing promise in optoelectronics due to their unique optical properties (Baba & Nishida, 2014).
Investigation of Crystal Lattices : The derivatives of this compound have been synthesized and characterized to study the effects of substitution on crystal lattices, which is crucial for understanding material properties in various applications (Bartholomew et al., 2000).
Photoluminescence Applications : The compound and its derivatives are used in the study of photoluminescent properties, particularly in different states like crystalline solid, liquid crystalline state, and molecular solutions. This has implications in dye applications and electronic materials (Lowe & Weder, 2002).
Antitrypanosomal Agents : It serves as a precursor for the synthesis of compounds with potential as antitrypanosomal agents, which are important in the treatment of diseases like sleeping sickness (Das et al., 1982).
Two-Photon Absorption and Emission Properties : Its derivatives exhibit significant two-photon absorption and emission properties, which are critical in developing materials for optical applications (Chi, 2010).
Textile Industry Applications : The compound is used in the textile industry as a fluorescent whitening agent and its interactions with different materials, like polystyrene and polyvinylpyrrolidone nanofibers, have been investigated for enhanced photoluminescence (Wang et al., 2008).
Biological Imaging Applications : Water-soluble derivatives of this compound have been synthesized for use in biological two-photon applications, particularly for high two-photon cross-sections and fluorescence in water (Dollinger et al., 2004).
Study of Charge Transport and Photoelectric Properties : The introduction of different electron-withdrawing groups into bis-styrylbenzene skeleton has been studied to understand their impact on photophysical and photoelectrical properties (Mochizuki, 2017).
Mechanism of Action
Target of Action
It’s known that the compound is used as a fluorescent brightening agent , suggesting that it may interact with light-absorbing molecules or structures.
Mode of Action
The mode of action of 1,4-Bis(4-Cyanostyryl)Benzene is likely related to its optical properties. As a fluorescent brightening agent, it may absorb light in the ultraviolet region and re-emit it in the visible spectrum, thereby enhancing the perceived brightness of the materials to which it is applied .
Pharmacokinetics
It’s known that the compound is soluble in most organic solvents , which could influence its bioavailability.
Result of Action
The primary result of the action of this compound is the enhancement of the perceived brightness of materials to which it is applied. This is achieved through the absorption and re-emission of light, a process known as fluorescence .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is stable against cationic softeners and can be used in conjunction with sodium hypochlorite, hydrogen peroxide, and reductive bleaching agents . It’s also resistant to sunlight and sublimation, making it suitable for various dyeing methods .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[(E)-2-[4-[(E)-2-(4-cyanophenyl)ethenyl]phenyl]ethenyl]benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16N2/c25-17-23-13-9-21(10-14-23)7-5-19-1-2-20(4-3-19)6-8-22-11-15-24(18-26)16-12-22/h1-16H/b7-5+,8-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIAAMJMIIHTGBH-KQQUZDAGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=CC2=CC=C(C=C2)C#N)C=CC3=CC=C(C=C3)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C/C2=CC=C(C=C2)C#N)/C=C/C3=CC=C(C=C3)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13001-40-6 | |
Record name | 4,4'-(p-Phenylenediethene-2,1-diyl)bisbenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013001406 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,4'-(p-phenylenediethene-2,1-diyl)bisbenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.564 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the photophysical properties of 1,4-Bis(4-Cyanostyryl)Benzene and how do they compare to similar compounds?
A: this compound exhibits interesting photophysical properties, particularly its fluorescence behavior. Studies have shown that in its solid state, intermolecular charge transfer interactions contribute to its fluorescence spectrum []. Comparatively, a similar compound, E,E-1,4-bis(4-trifluoromethystyryl)benzene, does not exhibit these interactions []. This difference highlights how subtle structural changes can impact photophysical behavior. Furthermore, this compound demonstrates a high fluorescence quantum yield (0.89) and a relatively long fluorescence lifetime (6.1 ns) []. These properties, coupled with its large two-photon absorption coefficient, make it a potentially valuable material for optoelectronic applications.
Q2: How does the structure of this compound influence its two-photon absorption cross-section?
A: Research indicates that the presence of electron-withdrawing cyano groups in the structure of this compound significantly contributes to its large two-photon absorption cross-section (δ) []. This is in line with the observation that bis(styryl)benzene derivatives with an A-A-A conjugation structure, where A represents an electron-accepting group, exhibit larger δ values compared to those with D-A-D structures (D being an electron-donating group) []. For example, this compound with its electron-accepting cyano groups exhibits a δ of 6870 GM, significantly larger than the 1790 GM observed for 2,5-dicyano-1,4-bis-(4'-dimethylaminostyryl)benzene, which possesses electron-donating dimethylamino groups []. This suggests that incorporating strong electron-accepting groups into the bis(styryl)benzene framework can be a promising strategy for designing materials with large two-photon absorption cross-sections for applications in fields like bioimaging and optical data storage.
Q3: Can the morphology and emission color of this compound be modified?
A: Yes, research has shown that the morphology and emission color of this compound can be altered through a “cocrystal” approach []. For instance, when co-crystallized with 1,4-diiodo tetrafluorobenzene (DIFB), the morphology of this compound changes from yellow-emissive polyhedral microcrystals to sky-blue-emissive microwires []. This change is attributed to alterations in molecular packing induced by the co-crystallization process. Furthermore, the formation of cocrystals also leads to an enhancement in the radiative decay rate, likely due to the suppression of excimer formation []. This demonstrates the potential of utilizing co-crystallization as a strategy for fine-tuning the optical properties and morphology of organic materials for specific applications.
Q4: Are there established analytical methods for detecting this compound?
A: Yes, this compound (C.I. 199) can be effectively detected and quantified using High Performance Liquid Chromatography (HPLC) with a fluorescence detector []. This method has been successfully applied to determine its presence in plastic food contact materials. The procedure involves extraction with trichloromethane followed by separation on a C18 column using a gradient elution with ammonium acetate and acetonitrile []. The fluorescence detector, set at an excitation wavelength of 350 nm and an emission wavelength of 430 nm, provides high sensitivity with a limit of detection of 0.3 mg/L []. This method offers a reliable and sensitive approach for monitoring the presence and concentration of this compound in various matrices.
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